![molecular formula C21H29N3O6 B8408944 di-tert-butyl [2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1,3-propanediyl]biscarbamate](/img/structure/B8408944.png)
di-tert-butyl [2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1,3-propanediyl]biscarbamate
Cat. No. B8408944
M. Wt: 419.5 g/mol
InChI Key: CLPRXUCBOBBWTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07192943B2
Procedure details
Di-tert-butyl [2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-1,3-propanediyl]biscarbamate (144 g) was suspended in ethanol (1.5 L), and hydrazine monohydrate (19.8 ml) was added dropwise to the suspension under cooling on an ice-water bath. The mixture was refluxed for 5 hours, and cooled to 5° C. on an ice-water bath. The precipitate was filtered off, and the filtrate was concentrated under reduced pressure and recrystallized from hexane (500 ml)—ethyl acetate (100 ml) to give di-tert-butyl (2-amino-1,3-propanediyl)biscarbamate (44.1 g) as crystals. The mother liquor (31.3 g), which proved to be satisfactorily pure by thin layer chromatography, was also used for the next reaction.
Quantity
144 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O=C1C2C(=CC=CC=2)C(=O)[N:3]1[CH:12]([CH2:22][NH:23][C:24](=[O:30])[O:25][C:26]([CH3:29])([CH3:28])[CH3:27])[CH2:13][NH:14][C:15](=[O:21])[O:16][C:17]([CH3:20])([CH3:19])[CH3:18].O.NN>C(O)C>[NH2:3][CH:12]([CH2:22][NH:23][C:24](=[O:30])[O:25][C:26]([CH3:29])([CH3:28])[CH3:27])[CH2:13][NH:14][C:15](=[O:21])[O:16][C:17]([CH3:20])([CH3:19])[CH3:18] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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144 g
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Type
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reactant
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)C(CNC(OC(C)(C)C)=O)CNC(OC(C)(C)C)=O
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Step Two
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Name
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Quantity
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19.8 mL
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Type
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reactant
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Smiles
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O.NN
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Step Three
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Name
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|
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Quantity
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1.5 L
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under cooling on an ice-water bath
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 5 hours
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Duration
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5 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from hexane (500 ml)—ethyl acetate (100 ml)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC(CNC(OC(C)(C)C)=O)CNC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 44.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 44.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
